Cas no 1803897-54-2 (4-Bromo-6-difluoromethyl-1H-benzimidazole)
1803897-54-2 structure
Product Name:4-Bromo-6-difluoromethyl-1H-benzimidazole
CAS No:1803897-54-2
MF:C8H5BrF2N2
MW:247.039507627487
CID:4825890
Update Time:2023-08-19
4-Bromo-6-difluoromethyl-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-6-difluoromethyl-1H-benzimidazole
-
- Inchi： 1S/C8H5BrF2N2/c9-5-1-4(8(10)11)2-6-7(5)13-3-12-6/h1-3,8H,(H,12,13)
- InChI Key： NFKGYLXTLQNVPY-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(F)F)=CC2=C1N=CN2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 191
- XLogP3: 2.8
- Topological Polar Surface Area: 28.7
4-Bromo-6-difluoromethyl-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061001970-250mg |
4-Bromo-6-difluoromethyl-1H-benzimidazole |
1803897-54-2 | 98% | 250mg |
$813.82 | 2022-04-02 | |
| Alichem | A061001970-500mg |
4-Bromo-6-difluoromethyl-1H-benzimidazole |
1803897-54-2 | 98% | 500mg |
$1,076.90 | 2022-04-02 | |
| Alichem | A061001970-1g |
4-Bromo-6-difluoromethyl-1H-benzimidazole |
1803897-54-2 | 98% | 1g |
$1,736.45 | 2022-04-02 |
4-Bromo-6-difluoromethyl-1H-benzimidazole Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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